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Compound of Interest

Compound Name: 5-Bromo-1-butyl-1H-indazole

Cat. No.: B567018 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of 5-Bromo-1-butyl-1H-indazole, a compound utilized in

advanced scientific research. Adherence to these procedures is critical for ensuring laboratory

safety and environmental compliance.

Audience: This guide is intended for researchers, scientists, and drug development

professionals actively engaged in laboratory settings.

Core Safety and Handling Summary
While some safety data sheets (SDS) for closely related compounds suggest minimal

hazards[1], others indicate that similar bromo-indazole derivatives can cause skin and serious

eye irritation, as well as potential respiratory irritation[2][3]. Given this, a cautious approach is

warranted. Always handle 5-Bromo-1-butyl-1H-indazole in a well-ventilated area or under a

chemical fume hood.[2][3] Standard personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat, is mandatory.[3]
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Property Value Source

Synonyms

ADB-5'Br-BUTINACA, ADB-

5'Br-BINACA, ADB-BUT-5Br-

INACA

[1][4][5]

Molecular Formula C₁₈H₂₅BrN₄O₂ [6]

Appearance Crystalline solid [5]

Storage Temperature -20°C [6]

Solubility
DMF: 5 mg/ml, DMSO: 3

mg/ml, Ethanol: 2 mg/ml
[5]

Experimental Protocol: Disposal of 5-Bromo-1-butyl-
1H-indazole
This protocol outlines the step-by-step procedure for the safe disposal of 5-Bromo-1-butyl-1H-
indazole and associated contaminated materials. As a brominated organic compound, it must

be treated as hazardous waste and segregated accordingly.[2]

Materials Required
Designated hazardous waste container for halogenated organic compounds (clearly

labeled).

Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves.

Chemical fume hood.

Waste labels.

Spill kit for chemical spills.

Step-by-Step Disposal Procedure
Waste Segregation:
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Critically, do not mix halogenated organic waste with non-halogenated organic waste.[1][4]

This separation is crucial for proper disposal and can impact disposal costs.

Aqueous waste containing dissolved 5-Bromo-1-butyl-1H-indazole should also be

collected as halogenated hazardous waste.

Preparing the Waste Container:

Obtain a designated waste container for halogenated organic compounds. This container

must be in good condition and have a secure, tight-fitting lid.[6]

The container should be clearly labeled as "Hazardous Waste - Halogenated Organic

Compounds" before the first addition of waste.[2][3]

List all chemical constituents, including "5-Bromo-1-butyl-1H-indazole," on the label.

Transferring Waste:

All operations involving the transfer of this compound to the waste container must be

conducted within a certified chemical fume hood to minimize inhalation exposure.

Carefully pour liquid waste containing the compound into the designated container,

avoiding splashes.

For solid waste (e.g., residual compound, contaminated filter paper), place it directly into a

designated solid halogenated waste container.

Disposal of Contaminated Lab Supplies:

Any lab supplies that have come into direct contact with 5-Bromo-1-butyl-1H-indazole,

such as gloves, weighing paper, and pipette tips, must be disposed of as solid hazardous

waste.[3]

Collect these materials in a separate, clearly labeled container for solid halogenated

waste.

Finalizing for Pickup:
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Ensure the waste container is securely sealed to prevent any leaks or evaporation.[6]

Store the sealed container in a designated satellite accumulation area until it is collected

by your institution's Environmental Health and Safety (EHS) department.

Do not allow the compound or its solutions to enter the sewer system or any water

sources.[1]

Emergency Procedures for Spills
In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Collect the absorbed material and place it in the designated halogenated hazardous waste

container.

For larger spills, evacuate the area and follow your institution's emergency spill response

protocol.

Visualized Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 5-Bromo-1-butyl-1H-indazole.
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Disposal Workflow for 5-Bromo-1-butyl-1H-indazole
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Caption: Disposal workflow for 5-Bromo-1-butyl-1H-indazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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